N-(4-fluorophenyl)-2-[(2-methoxy-5-methylphenyl)amino]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-methoxy-5-methylanilino)acetamide
• InChI: InChI=1S/C16H17FN2O2/c1-11-3-8-15(21-2)14(9-11)18-10-16(20)19-13-6-4-12(17)5-7-13/h3-9,18H,10H2,1-2H3,(H,19,20)
• InChI Key: MNCZOBCZNAOXFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

N-(4-fluorophenyl)-2-[(2-methoxy-5-methylphenyl)amino]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as FMAA, and it is a member of the acetamide family of compounds. FMAA has been extensively studied for its potential use in medicinal chemistry, particularly in the development of new drugs.

Mechanism Of Action

The exact mechanism of action of FMAA is not fully understood, but it is believed to act as an agonist for certain receptors in the brain. These receptors are involved in the regulation of various physiological processes, including pain perception, inflammation, and mood.
Biochemical and Physiological Effects:
FMAA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain perception in animal models, indicating its potential use as an analgesic. FMAA has also been shown to have anti-inflammatory properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of FMAA is its high affinity for certain receptors in the brain. This makes it a potentially useful tool for studying the function of these receptors and their role in various physiological processes. However, one of the limitations of FMAA is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are a number of potential future directions for research involving FMAA. One area of interest is the development of new drugs for the treatment of neurological disorders, such as chronic pain and depression. Another area of interest is the development of new anti-inflammatory drugs. Additionally, further research is needed to fully understand the mechanism of action of FMAA and its potential applications in various research fields.
Conclusion:
In conclusion, FMAA is a chemical compound that has significant potential for use in various research fields, particularly in the development of new drugs for the treatment of neurological disorders and inflammatory diseases. Its high affinity for certain receptors in the brain makes it a useful tool for studying the function of these receptors and their role in various physiological processes. However, further research is needed to fully understand the mechanism of action of FMAA and its potential applications in various research fields.

Synthesis Methods

The synthesis of FMAA involves the reaction of 4-fluoroaniline with 2-methoxy-5-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with acetic anhydride to form FMAA. The yield of this reaction is typically high, and the purity of the resulting compound is excellent.

Scientific Research Applications

FMAA has been extensively studied for its potential use in medicinal chemistry. It has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs for the treatment of various neurological disorders. FMAA has also been shown to have anti-inflammatory properties, which could make it useful in the development of new drugs for the treatment of inflammatory diseases.